Cas no 35781-36-3 (1-(4-Methyl-3-nitrophenyl)ethan-1-ol)

1-(4-Methyl-3-nitrophenyl)ethan-1-ol is a nitrophenyl derivative characterized by the presence of a methyl group at the 4-position and a nitro group at the 3-position of the phenyl ring, with an ethanol substituent at the 1-position. This compound is of interest in organic synthesis due to its functional groups, which allow for further derivatization, including reduction, oxidation, or substitution reactions. The nitro group enhances reactivity, making it a useful intermediate in pharmaceuticals, agrochemicals, and specialty chemical applications. Its structural features contribute to its utility in constructing complex molecules, particularly in fine chemical and medicinal chemistry research. Proper handling and storage are recommended due to potential sensitivity to light and heat.
1-(4-Methyl-3-nitrophenyl)ethan-1-ol structure
35781-36-3 structure
Product Name:1-(4-Methyl-3-nitrophenyl)ethan-1-ol
CAS No:35781-36-3
MF:C9H11NO3
MW:181.188542604446
CID:2128430
PubChem ID:43498322
Update Time:2025-05-27

1-(4-Methyl-3-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methyl-3-nitrophenyl)ethan-1-ol
    • AFEJLWMIIDXXMN-UHFFFAOYSA-N
    • 1-(4-methyl-3-nitrophenyl)ethanol
    • NE23357
    • Z1381260339
    • 1-(4-Methyl-3-nitrophenyl)ethan-1-ol
    • Inchi： 1S/C9H11NO3/c1-6-3-4-8(7(2)11)5-9(6)10(12)13/h3-5,7,11H,1-2H3
    • InChI Key： AFEJLWMIIDXXMN-UHFFFAOYSA-N
    • SMILES： OC(C)C1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 181.074
  • Monoisotopic Mass: 181.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66

1-(4-Methyl-3-nitrophenyl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B498570-10mg
1-(4-methyl-3-nitrophenyl)ethan-1-ol
 35781-36-3
10mg
 $ 50.00 2022-06-07
TRC
B498570-50mg
1-(4-methyl-3-nitrophenyl)ethan-1-ol
 35781-36-3
50mg
 $ 160.00 2022-06-07
TRC
B498570-100mg
1-(4-methyl-3-nitrophenyl)ethan-1-ol
 35781-36-3
100mg
 $ 250.00 2022-06-07
Enamine
EN300-104286-0.05g
1-(4-methyl-3-nitrophenyl)ethan-1-ol
 35781-36-3 95.0%
0.05g
 $149.0 2025-03-21
Enamine
EN300-104286-0.1g
1-(4-methyl-3-nitrophenyl)ethan-1-ol
 35781-36-3 95.0%
0.1g
 $221.0 2025-03-21
Enamine
EN300-104286-0.25g
1-(4-methyl-3-nitrophenyl)ethan-1-ol
 35781-36-3 95.0%
0.25g
 $315.0 2025-03-21
Enamine
EN300-104286-0.5g
1-(4-methyl-3-nitrophenyl)ethan-1-ol
 35781-36-3 95.0%
0.5g
 $501.0 2025-03-21
Enamine
EN300-104286-1.0g
1-(4-methyl-3-nitrophenyl)ethan-1-ol
 35781-36-3 95.0%
1.0g
 $642.0 2025-03-21
Enamine
EN300-104286-2.5g
1-(4-methyl-3-nitrophenyl)ethan-1-ol
 35781-36-3 95.0%
2.5g
 $1260.0 2025-03-21
Enamine
EN300-104286-5.0g
1-(4-methyl-3-nitrophenyl)ethan-1-ol
 35781-36-3 95.0%
5.0g
 $1862.0 2025-03-21

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